Cas no 1219798-93-2 (2-Iso-Propyl-d7-5-methyl-d3-phenol-3,4,6-d3)

• Product Name: 2-Iso-Propyl-d7-5-methyl-d3-phenol-3,4,6-d3
• CAS No: 1219798-93-2
• MF: C₁₀H₁₄O
• MW: 163.297665119171
• CID: 1066217
• Update Time: 2025-06-10

2-Iso-Propyl-d7-5-methyl-d3-phenol-3,4,6-d3 Chemical and Physical Properties

Names and Identifiers

• 2-iso-Propyl-d7-5-methyl-d3-phenol-3,4,6-d3
• 2,4,5-trideuterio-6-(1,1,1,2,3,3,3-heptadeuteriopropan-2-yl)-3-(trideuteriomethyl)phenol
• 2-Iso-Propyl-d7-5-methyl-d3-phenol-3,4,6-d3

• Inchi： 1S/C10H14O/c1-7(2)9-5-4-8(3)6-10(9)11/h4-7,11H,1-3H3/i1D3,2D3,3D3,4D,5D,6D,7D
• InChI Key： MGSRCZKZVOBKFT-JPLVHWSDSA-N
• SMILES： OC1C([2H])=C(C([2H])([2H])[2H])C([2H])=C([2H])C=1C([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 163.186062763 g/mol
• Monoisotopic Mass: 163.186062763 g/mol
• Isotope Atom Count: 13
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2
• Molecular Weight: 163.30

Additional information on 2-Iso-Propyl-d7-5-methyl-d3-phenol-3,4,6-d3

2-Iso-Propyl-d7-5-methyl-d3-phenol-3,4,6-d3 (CAS No. 1219798-93-2): An Overview of Its Properties and Applications

2-Iso-Propyl-d7-5-methyl-d3-phenol-3,4,6-d3 (CAS No. 1219798-93-2) is a deuterated derivative of a phenolic compound, specifically designed for use in advanced research and analytical applications. The deuterium labeling in this compound provides unique advantages in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), making it an essential tool for chemists and biochemists working in various fields such as pharmaceuticals, environmental science, and materials science.

The structure of 2-Iso-Propyl-d7-5-methyl-d3-phenol-3,4,6-d3 consists of a phenol ring with multiple deuterium atoms substituted at specific positions. The presence of deuterium atoms (D) instead of hydrogen atoms (H) significantly alters the physical and chemical properties of the molecule. Deuterium has a higher atomic mass than hydrogen, which affects the vibrational frequencies and chemical shifts observed in NMR spectra. This makes 2-Iso-Propyl-d7-5-methyl-d3-phenol-3,4,6-d3 particularly useful for studying molecular dynamics and interactions in complex systems.

In recent years, the use of deuterated compounds has gained significant attention in the field of pharmaceutical research. Deuterium labeling can help researchers understand the metabolism and pharmacokinetics of drug candidates more accurately. For instance, studies have shown that deuterated analogs can exhibit altered metabolic profiles compared to their non-deuterated counterparts, which can lead to improved drug efficacy and reduced side effects. 2-Iso-Propyl-d7-5-methyl-d3-phenol-3,4,6-d3 is an excellent example of how deuterium labeling can be used to gain deeper insights into the behavior of phenolic compounds in biological systems.

One of the key applications of 2-Iso-Propyl-d7-5-methyl-d3-phenol-3,4,6-d3 is in NMR spectroscopy. NMR is a powerful technique for determining the structure and dynamics of molecules in solution or solid state. The deuterium atoms in this compound provide distinct signals that can be easily distinguished from those of hydrogen atoms, allowing for more precise structural analysis. This is particularly useful when studying complex mixtures or when high-resolution data are required.

In addition to NMR spectroscopy, 2-Iso-Propyl-d7-5-methyl-d3-phenol-3,4,6-d3 is also valuable in mass spectrometry (MS). MS is a widely used analytical technique for identifying and quantifying compounds based on their mass-to-charge ratio. The presence of deuterium atoms can affect the fragmentation patterns observed in MS spectra, providing additional information about the molecular structure. This makes 2-Iso-Propyl-d7-5-methyl-d3-phenol-3,4,6-d3 a useful reference compound for calibrating MS instruments and validating analytical methods.

Another important application of 2-Iso-Propyl-d7-5-methyl-d3-phenol-3,4,6-d3 is in the study of protein-ligand interactions. Phenolic compounds are known to interact with various proteins involved in cellular processes such as signal transduction and gene regulation. By using deuterated analogs like 2-Iso-Propyl-d7-5-methyl-d3-phenol-3,4,6-d3, researchers can gain detailed insights into these interactions at the molecular level. This information can be crucial for designing new drugs that target specific protein-ligand interactions with high specificity and potency.

The synthesis of 2-Iso-Propyl-d7-5-methyl-d3-phenol-3,4,6-d3 involves several steps that require precise control over the deuteration process. Typically, this involves starting with a phenolic precursor that is selectively deuterated at specific positions using appropriate reagents and conditions. The resulting compound must then be purified to ensure high purity and consistent deuteration levels. Recent advancements in synthetic methods have made it possible to produce deuterated compounds with high efficiency and yield, making them more accessible for research purposes.

In conclusion, 2-Iso-Propyl-d7-5-methyl-d3-phenol-3,4,6-d3 (CAS No. 1219798-93-2) is a versatile deuterated compound with a wide range of applications in advanced research and analytical techniques. Its unique properties make it an invaluable tool for chemists and biochemists working in fields such as pharmaceuticals, environmental science, and materials science. As research continues to advance, the importance of deuterated compounds like 2-Iso-Propyl-d7-5-methyl-d3-phe-nol - ̶ ̶ ̶ ̶ ̶ ̶ n o l - ̶ ̶ ̶ ̶ ̶ ̶ - - - - - - - - - - - - - - - - - - - - - - - - - - - n o l n o l n o l n o l n o l n o l n o l n o l n o l n o l n o l n o l n o l n o l n o l n o l n o l n o l n o l n o l n o l will only continue to grow.